Cas no 86706-87-8 ([3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride)

• Product Name: [3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride
• CAS No: 86706-87-8
• MF: C₁₅H₃₃Cl₂N₃O₂
• MW: 358.347422361374
• CID: 991879
• Update Time: 2023-08-03

[3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediaminium, 2-hydroxy-N,N,N,N',N'-pentamethyl- N'-[3-[(2-methyl-1-oxo-2-propenyl)amino]propyl ]-, dichloride, homopolymer
• [3-[dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium,dichloride
• 1,3-Propanediaminium, 2-hydroxy-N,N,N,N',N'-pentamethyl-N'-(3-((2-methyl-1-oxo-2-propenyl)amino)propyl)-, dichloride, homopolymer
• 2-Hydroxy-N1,N1,N1,N3,N3-pentamethyl-N3-{3-[(2-methylacryloyl)amino]propyl}propane-1,3-bis(aminium) dichloride
• 1,3-Propanediaminium, 2-hydroxy-N1,N1,N1,N3,N3-pentamethyl-N3-[3-[(2-methyl-1-oxo-2-propen-1-yl)amino]propyl]-, chloride (1:2)
• [3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichl
• [3-[Dimethyl-[3-(2-methylprop-2-enoylamino)propyl]azaniumyl]-2-hydroxypropyl]-trimethylazanium;dichloride

• Inchi： 1S/C15H32N3O2.2ClH/c1-13(2)15(20)16-9-8-10-18(6,7)12-14(19)11-17(3,4)5;;/h14,19H,1,8-12H2,2-7H3;2*1H/q+1;;/p-1
• InChI Key： VVMNWNNBRFBQDP-UHFFFAOYSA-M
• SMILES： [Cl-].[Cl-].OC(C[N+](C)(C)C)C[N+](C)(C)CCCNC(C(=C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 333
• Topological Polar Surface Area: 49.3